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Compound of Interest

Compound Name: PI4K-IN-1

Cat. No.: B15606865

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PI4K-IN-1 is a potent inhibitor of Phosphatidylinositol 4-kinase III (PI4KIII), with pIC50 values of

9.0 and 6.6 for PI4KIIIα and PI4KIIIβ, respectively. It also shows inhibitory activity against

PI3Kα/β/γ/δ at lower potencies. Given its role in crucial cellular signaling pathways, PI4K-IN-1
is a valuable tool in cancer research, virology, and cell biology. Accurate and reproducible

experimental results rely on the correct preparation and storage of PI4K-IN-1 stock solutions.

This document provides a detailed protocol for the preparation of PI4K-IN-1 stock solutions,

along with a summary of its quantitative data and a diagram of the relevant signaling pathway.

Quantitative Data Summary
A summary of the key quantitative data for PI4K-IN-1 is provided in the table below for easy

reference.
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Property Value

Molecular Weight 437.55 g/mol [1]

CAS Number 1800017-49-5[1]

Solubility in DMSO ≥ 125 mg/mL (285.68 mM)

Recommended Stock Solution Concentration 10 mM in DMSO

Storage of Stock Solution
-20°C for up to 1 month, -80°C for up to 6

months

Experimental Protocols
This protocol outlines the steps for preparing a 10 mM stock solution of PI4K-IN-1 in Dimethyl

Sulfoxide (DMSO).

Materials:

PI4K-IN-1 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations: Before handling the compound, ensure that you are wearing the

appropriate PPE. Bring the PI4K-IN-1 powder to room temperature before opening the vial to

prevent condensation.
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Weighing the Compound: Accurately weigh the desired amount of PI4K-IN-1 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 0.43755 mg of PI4K-IN-1 (Mass = Molarity × Volume × Molecular Weight).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

PI4K-IN-1 powder.

Dissolution: Tightly cap the vial and vortex the solution until the PI4K-IN-1 is completely

dissolved. Gentle warming or sonication can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for

long-term storage (up to six months). When ready to use, thaw a single aliquot at room

temperature and dilute it to the desired working concentration in the appropriate

experimental buffer or cell culture medium.

Quality Control:

Ensure the DMSO used is of high purity and anhydrous, as the presence of water can affect

the solubility and stability of the compound.

Visually confirm the complete dissolution of the PI4K-IN-1 powder.

Properly label all aliquots with the compound name, concentration, date of preparation, and

solvent.
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Caption: Simplified PI4K signaling pathway.

PI4K-IN-1 Stock Solution Preparation Workflow
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Caption: Experimental workflow for preparing PI4K-IN-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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